Cas no 1805488-37-2 (Ethyl 4-bromo-2-cyano-3-mercaptobenzoate)

• Product Name: Ethyl 4-bromo-2-cyano-3-mercaptobenzoate
• CAS No: 1805488-37-2
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4948499
• Update Time: 2025-05-20

Ethyl 4-bromo-2-cyano-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-3-mercaptobenzoate

• Inchi： 1S/C10H8BrNO2S/c1-2-14-10(13)6-3-4-8(11)9(15)7(6)5-12/h3-4,15H,2H2,1H3
• InChI Key： HSTNPCWZTRWKHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C#N)C=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-bromo-2-cyano-3-mercaptobenzoate

Ethyl 4-bromo-2-cyano-3-mercaptobenzoate (CAS No. 1805488-37-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-cyano-3-mercaptobenzoate (CAS No. 1805488-37-2) is a highly valuable intermediate in the realm of pharmaceutical synthesis, offering a unique combination of functional groups that make it indispensable in the development of novel therapeutic agents. This compound, characterized by its bromo, cyano, and mercaptobenzoate moieties, has garnered significant attention in recent years due to its role in constructing complex molecular architectures essential for drug discovery.

The structural features of ethyl 4-bromo-2-cyano-3-mercaptobenzoate contribute to its versatility, enabling it to serve as a building block in the synthesis of various pharmacologically active compounds. The presence of the bromo substituent provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These types of structures are frequently encountered in medicinal chemistry and have been associated with a wide range of biological activities.

In addition to the bromo group, the cyano moiety introduces a polar and electron-withdrawing character to the molecule, which can influence its interactions with biological targets. The cyano group is often utilized in drug design to enhance binding affinity and metabolic stability. Furthermore, the mercaptobenzoate component adds a thiol functionality, which is known for its ability to participate in disulfide bond formation and redox-based interactions. These properties make ethyl 4-bromo-2-cyano-3-mercaptobenzoate a valuable scaffold for developing drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

Recent advancements in synthetic methodologies have further highlighted the importance of ethyl 4-bromo-2-cyano-3-mercaptobenzoate in pharmaceutical research. For instance, researchers have leveraged this compound to develop novel inhibitors of enzymes involved in cancer metabolism. By incorporating the bromo and cyano groups strategically, scientists have been able to create molecules that exhibit potent inhibitory activity against targets such as kinases and proteases. These findings underscore the compound's potential as a precursor for next-generation anticancer agents.

The utility of ethyl 4-bromo-2-cyano-3-mercaptobenzoate extends beyond oncology. In the treatment of neurological disorders, the compound has been explored as a precursor for small molecules that modulate neurotransmitter receptors. The combination of the bromo, cyano, and mercaptobenzoate functionalities allows for fine-tuning of physicochemical properties such as lipophilicity and solubility, which are critical factors in drug efficacy and bioavailability. Preliminary studies have shown promising results in using derivatives of this compound to develop treatments for conditions like Alzheimer's disease and Parkinson's disease.

In conclusion, ethyl 4-bromo-2-cyano-3-mercaptobenzoate (CAS No. 1805488-37-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes enable it to serve as a versatile intermediate for constructing complex drug candidates with diverse therapeutic applications. As research continues to uncover new synthetic strategies and biological targets, the importance of this compound is expected to grow even further, solidifying its role as an essential tool in medicinal chemistry.